Cas no 1534835-19-2 (Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate)
Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
- Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
-
- Inchi: 1S/C15H28N2O3/c1-11-5-6-14(7-11,8-16)15(19)9-17(10-15)12(18)20-13(2,3)4/h11,19H,5-10,16H2,1-4H3
- InChI Key: MDMUVZORMKUPDK-UHFFFAOYSA-N
- SMILES: OC1(CN(C(=O)OC(C)(C)C)C1)C1(CN)CCC(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 385
- XLogP3: 1.6
- Topological Polar Surface Area: 75.8
Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683417-0.05g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 0.05g |
$1068.0 | 2023-05-29 | ||
| Enamine | EN300-683417-0.1g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 0.1g |
$1119.0 | 2023-05-29 | ||
| Enamine | EN300-683417-0.25g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 0.25g |
$1170.0 | 2023-05-29 | ||
| Enamine | EN300-683417-0.5g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 0.5g |
$1221.0 | 2023-05-29 | ||
| Enamine | EN300-683417-1.0g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 1g |
$1272.0 | 2023-05-29 | ||
| Enamine | EN300-683417-2.5g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 2.5g |
$2492.0 | 2023-05-29 | ||
| Enamine | EN300-683417-5.0g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 5g |
$3687.0 | 2023-05-29 | ||
| Enamine | EN300-683417-10.0g |
tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate |
1534835-19-2 | 10g |
$5467.0 | 2023-05-29 |
Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate
Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1534835-19-2): A Comprehensive Overview
Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1534835-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine, a four-membered heterocyclic compound with a wide range of applications in drug discovery and development.
The structure of Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate features a tert-butyl group attached to the carboxylic acid moiety, a hydroxyl group at the 3-position of the azetidine ring, and a substituted cyclopentyl group with an aminomethyl functionality. This intricate arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The ability to influence these pathways makes it a promising lead for the development of novel drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This anti-inflammatory activity suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
The synthesis of Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate involves several steps, including the formation of the azetidine ring, the introduction of the tert-butyl protecting group, and the functionalization of the cyclopentyl moiety. Advanced synthetic methods, such as transition metal-catalyzed reactions and stereoselective transformations, are often employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.
Clinical trials involving Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations to explore its potential therapeutic benefits.
From a pharmacokinetic perspective, Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, its low toxicity profile makes it an attractive candidate for long-term use in chronic conditions.
In conclusion, Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1534835-19-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable asset in the ongoing efforts to develop new treatments for neurological disorders, inflammatory diseases, and other medical conditions. As research continues to advance, this compound is likely to play an increasingly important role in pharmaceutical innovation.
1534835-19-2 (Tert-butyl 3-[1-(aminomethyl)-3-methylcyclopentyl]-3-hydroxyazetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)